Cas no 71516-19-3 (5-Fluoro-2-methyl-1H-imidazole)
71516-19-3 structure
Product Name:5-Fluoro-2-methyl-1H-imidazole
CAS No:71516-19-3
MF:C4H5FN2
MW:100.094303846359
CID:4731016
Update Time:2023-08-16
5-Fluoro-2-methyl-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-2-methyl-1H-imidazole
- Imidazole, 5-fluoro-2-methyl-
- 4-fluoro-2-methyl-1h-imidazole
- 1H-Imidazole, 5-fluoro-2-methyl-
- 4-fluoro-2-methyl-imidazole
- UBNMLRBLYYBXBW-UHFFFAOYSA-N
- 5-Fluoro-2-methyl-1H-imidazole #
-
- Inchi: 1S/C4H5FN2/c1-3-6-2-4(5)7-3/h2H,1H3,(H,6,7)
- InChI Key: UBNMLRBLYYBXBW-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C)N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 66.7
- XLogP3: 0.6
- Topological Polar Surface Area: 28.7
5-Fluoro-2-methyl-1H-imidazole Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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